Cas no 5331-63-5 (6-Undecanol, 6-pentyl-)
6-Undecanol, 6-pentyl- structure
Product Name:6-Undecanol, 6-pentyl-
6-Undecanol, 6-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Undecanol, 6-pentyl-
- 6-AMYL-6-HENDECANOL
- 6-pentylundecan-6-ol
- 6-PENTYL-6-UNDECANOL
- 6-pentyl-undecan-6-ol
- 6-Undecanol,6-pentyl
- Tri-n-amyl-carbinol
- tripenetylcarbinol
- Tripentylcarbinol
- tripentylmethanol
- Tris-n-pentylcarbinol
- TRI-n-AMYL CARBINOL
- 5331-63-5
- NSC2309
- DTXSID50277427
- SCHEMBL875536
- NSC-2309
-
- Inchi： 1S/C16H34O/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h17H,4-15H2,1-3H3
- InChI Key： CMJCZYGIOHQGMV-UHFFFAOYSA-N
- SMILES： OC(CCCCC)(CCCCC)CCCCC
Computed Properties
- Exact Mass: 242.26100
- Monoisotopic Mass: 242.260966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 6.4
Experimental Properties
- Density: 0.835
- Boiling Point: 295.1°Cat760mmHg
- Flash Point: 130.9°C
- Refractive Index: 1.447
- PSA: 20.23000
- LogP: 5.45840
6-Undecanol, 6-pentyl- Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
6-Undecanol, 6-pentyl- Related Literature
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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